3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxy-3-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H26N2O5
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (4E)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-propan-2-ylphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H26N2O5/c1-14(2)17-6-8-18(9-7-17)23-22(24(29)19-10-11-20(32-5)15(3)12-19)25(30)26(31)28(23)21-13-16(4)33-27-21/h6-14,23,29H,1-5H3/b24-22+
• InChI Key: IJKRRXXQVUBBKI-ZNTNEXAZSA-N
• Isomeric SMILES: CC1=CC(=NO1)N2C(/C(=C(/C3=CC(=C(C=C3)OC)C)\O)/C(=O)C2=O)C4=CC=C(C=C4)C(C)C
• SMILES: CC1=CC(=NO1)N2C(C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C2=O)C4=CC=C(C=C4)C(C)C

Description

3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxy-3-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one, also known as HIPP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. HIPP is a pyrrolone derivative that exhibits a unique chemical structure and has shown promising results in various scientific studies. The purpose of

Mechanism of Action

The mechanism of action of 3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxy-3-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been proposed that this compound induces apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of inflammation and immune responses. Inhibition of NF-κB activity by this compound leads to the suppression of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anticancer and anti-inflammatory activity. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells and induces apoptosis. This compound has also been shown to suppress the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxy-3-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one is its potent activity against cancer cells and inflammatory diseases. This compound has shown promising results in various in vitro and in vivo studies. However, the synthesis of this compound is a complex and time-consuming process that requires expertise in organic synthesis. In addition, the mechanism of action of this compound is not fully understood, and further studies are needed to elucidate its molecular targets and signaling pathways.

Future Directions

There are several future directions for the research on 3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxy-3-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one. One of the potential applications of this compound is its use as a chemotherapeutic agent for the treatment of cancer. Further studies are needed to evaluate the efficacy and safety of this compound in animal models and clinical trials. In addition, the anti-inflammatory activity of this compound makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Further studies are needed to evaluate the therapeutic potential of this compound in preclinical and clinical settings. Finally, the mechanism of action of this compound needs to be further elucidated to identify its molecular targets and signaling pathways.

Synthesis Methods

The synthesis method of 3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxy-3-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one involves the condensation of 4-isopropylphenylhydrazine with 4-methoxy-3-methylbenzoyl chloride, followed by the reaction with 5-methyl-3-isoxazolyl-4-carboxylic acid and finally cyclization with 2-cyanoacetamide. The final product is obtained after purification through recrystallization. The synthesis of this compound is a multistep process that requires expertise in organic synthesis.

Scientific Research Applications

3-hydroxy-5-(4-isopropylphenyl)-4-(4-methoxy-3-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. It has shown significant activity against various types of cancer cells, including breast, lung, colon, and prostate cancer cells. This compound has also shown potent anti-inflammatory activity and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. In addition, this compound has been shown to possess antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).